4-Ethoxy-6-methyl-2-(methylsulfonyl)pyrimidine

• Molecular Formula: C8H12N2O3S
• Molecular Weight: 216.26 g/mol
• IUPAC Name: 4-ethoxy-6-methyl-2-methylsulfonylpyrimidine
• InChI: InChI=1S/C8H12N2O3S/c1-4-13-7-5-6(2)9-8(10-7)14(3,11)12/h5H,4H2,1-3H3
• InChI Key: PAHDPHYHMVHWJV-UHFFFAOYSA-N
• SMILES: CCOC1=NC(=NC(=C1)C)S(=O)(=O)C
• synonyms: Pyrimidine, 4-ethoxy-6-methyl-2-(methylsulfonyl)- (9CI)
• CAS No.: 172899-14-8

Description

4-Ethoxy-6-methyl-2-(methylsulfonyl)pyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic organic molecule that belongs to the pyrimidine family. It is used in various chemical reactions and synthesis processes, making it an important compound in the field of organic chemistry. In

Scientific Research Applications

4-Ethoxy-6-methyl-2-(methylsulfonyl)pyrimidine has various scientific research applications, including its use as a building block in the synthesis of other organic compounds. It is also used as a reagent in the synthesis of various pyrimidine derivatives. The compound has potential applications in the field of medicinal chemistry, where it can be used in the development of new drugs. Furthermore, it is used in the synthesis of various fluorescent dyes and as a precursor in the preparation of various agrochemicals.

Mechanism of Action

The mechanism of action of 4-Ethoxy-6-methyl-2-(methylsulfonyl)pyrimidine is not well understood, but it is believed to act as a nucleophile in various chemical reactions. The compound can react with various electrophiles, leading to the formation of new compounds. Furthermore, it can undergo various substitution reactions, leading to the formation of various pyrimidine derivatives.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it is believed to have low toxicity and is not expected to have any significant physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-Ethoxy-6-methyl-2-(methylsulfonyl)pyrimidine is its ease of synthesis and high yield. Furthermore, it is a stable compound that can be stored for long periods without significant degradation. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are various future directions for the research and development of 4-Ethoxy-6-methyl-2-(methylsulfonyl)pyrimidine. One potential area of research is the development of new synthetic methods for the compound. Furthermore, the compound can be used in the synthesis of various pyrimidine derivatives, which can have potential applications in the field of medicinal chemistry. Additionally, the compound can be used in the development of new fluorescent dyes and agrochemicals, which can have significant commercial applications.
Conclusion:
In conclusion, this compound is an important compound in the field of organic chemistry, with various scientific research applications. Its ease of synthesis, stability, and potential applications in various fields make it an important compound for future research and development. Understanding the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound can help to further its potential applications in various fields.

Synthesis Methods

The synthesis of 4-Ethoxy-6-methyl-2-(methylsulfonyl)pyrimidine involves the reaction between ethyl 2-amino-4-methylpyrimidine-5-carboxylate and methanesulfonyl chloride. The reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is obtained in high yield and purity after purification by column chromatography.